1-(2-chlorobenzyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H18ClN3O3S/c1-2-29-16-8-9-18-19(11-16)30-22(24-18)25-21(28)15-7-10-20(27)26(13-15)12-14-5-3-4-6-17(14)23/h3-11,13H,2,12H2,1H3,(H,24,25,28)
• InChI Key: RIQAZTJISYPVIV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CN(C(=O)C=C3)CC4=CC=CC=C4Cl
• Molecular Formula: C22H18ClN3O3S
• Molecular Weight: 439.9 g/mol

Description

1-(2-chlorobenzyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H18ClN3O3S and its molecular weight is 439.91. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chlorobenzyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chlorobenzyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocyclic Compounds : Research has demonstrated the synthesis of new pyrido and thiazolo derivatives, closely related to the chemical compound . These studies focus on creating novel structures with potential applications in various fields of chemistry and pharmacology (Bakhite, Yamada, & Al‐Sehemi, 2005).

• Development of Anti-Inflammatory and Analgesic Agents : Synthesis of novel compounds derived from similar chemical structures has been explored for their potential as anti-inflammatory and analgesic agents. This indicates the broader applicability of such compounds in medical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological and Pharmacological Activities

• Antimicrobial Activity : Compounds structurally related to the chemical have been synthesized and tested for their antimicrobial activities. This suggests potential applications in the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

• Potential in Cancer Research : The synthesis of complex heterocyclic systems, similar to the chemical compound, shows promise in cancer research. These compounds have potential applications in the development of novel therapeutic agents for various types of cancer (Basheer & Rappoport, 2006).

• Novel Antibacterial Agents : The design and synthesis of compounds structurally related to the chemical have shown promising antibacterial activity. This highlights the potential for developing new antibacterial drugs (Palkar et al., 2017).